(4-(Azetidin-1-ylmethyl)phenyl)methanamine
Overview
Description
“(4-(Azetidin-1-ylmethyl)phenyl)methanamine” is a chemical compound with the CAS Number: 926225-09-4 . It has a molecular weight of 176.26 and its IUPAC name is [4-(1-azetidinylmethyl)phenyl]methanamine .
Molecular Structure Analysis
The InChI code for “(4-(Azetidin-1-ylmethyl)phenyl)methanamine” is 1S/C11H16N2/c12-8-10-2-4-11(5-3-10)9-13-6-1-7-13/h2-5H,1,6-9,12H2 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
“(4-(Azetidin-1-ylmethyl)phenyl)methanamine” has a molecular weight of 176.26 . More detailed physical and chemical properties might be available in its Material Safety Data Sheet (MSDS) or product specifications.Safety and Hazards
For safety information and potential hazards associated with “(4-(Azetidin-1-ylmethyl)phenyl)methanamine”, it’s recommended to refer to its Material Safety Data Sheet (MSDS) . The MSDS contains information on the safe handling, storage, and disposal of the compound, as well as first-aid measures and protective equipment recommendations.
properties
IUPAC Name |
[4-(azetidin-1-ylmethyl)phenyl]methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2/c12-8-10-2-4-11(5-3-10)9-13-6-1-7-13/h2-5H,1,6-9,12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVGAAOARGMFIKV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C1)CC2=CC=C(C=C2)CN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20696085 |
Source
|
| Record name | 1-{4-[(Azetidin-1-yl)methyl]phenyl}methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20696085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(Azetidin-1-ylmethyl)phenyl)methanamine | |
CAS RN |
926225-09-4 |
Source
|
| Record name | 1-{4-[(Azetidin-1-yl)methyl]phenyl}methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20696085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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